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FOR IMMEDIATE USE

This document provides crucial safety and logistical information for all personnel involved in the

handling of caprine species (goats) within research, scientific, and drug development

environments. Adherence to these protocols is mandatory to ensure the safety of both

personnel and animals, and to maintain the integrity of research data. This guide offers

procedural, step-by-step guidance on the selection, use, and disposal of Personal Protective

Equipment (PPE).

Risk Assessment and PPE Selection
A thorough risk assessment must be conducted before any interaction with caprine animals.[1]

[2] This assessment should consider the specific procedures to be performed, the health status

of the animals, and the potential for exposure to zoonotic pathogens. Goats can carry

organisms that may cause disease in humans, including Rabies, Q-Fever, and Contagious

Echthyma (Orf). The hierarchy of controls, starting with elimination and substitution of hazards,

followed by engineering and administrative controls, should be implemented.[3] PPE is to be

used as the final line of defense.[3]

The minimum required PPE for handling caprine animals is outlined below. Additional or

modified PPE may be necessary based on the outcome of the risk assessment.
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PPE Component Material/Type
Level of Protection & Use
Case

Protective Outerwear
Disposable Gown or dedicated

reusable coveralls

Provides a barrier against

biological materials such as

feces, urine, and saliva.

Polyethylene offers superior

protection against liquids,

while polypropylene is more

breathable for dry

environments.[4][5]

Gloves Nitrile or Latex

Essential for preventing direct

contact with potential

pathogens. Nitrile gloves offer

excellent puncture and

chemical resistance, making

them a preferred choice.[6][7]

[8] Latex gloves provide high

tactile sensitivity but carry a

risk of allergies.[9]

Eye and Face Protection
Safety glasses, goggles, or

face shield

Protects mucous membranes

from splashes of bodily fluids.

[10] Required for procedures

with a high risk of aerosol

generation.[11]

Respiratory Protection N95 Respirator or higher

Recommended in dusty

environments or when working

with animals with known

respiratory infections to

prevent inhalation of allergens

and airborne pathogens.[12]

Fit testing is mandatory for

N95 respirator use.[13]

Footwear Closed-toe, sturdy shoes/boots Protects feet from injury and

contamination. Waterproof and
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easily disinfectable boots are

recommended.

Hair Covering Disposable bouffant cap

Contains hair to prevent

contamination of the work area

and protects the wearer from

splashes.

Experimental Protocols: Donning and Doffing of PPE
Proper donning and doffing procedures are critical to prevent self-contamination. The following

steps are to be followed meticulously.

Donning (Putting On) PPE Protocol

Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.

Gown/Coveralls: Put on the disposable gown or coveralls, ensuring it is securely fastened at

the neck and waist.[14]

N95 Respirator/Mask: If required, don the N95 respirator, ensuring a proper seal around the

nose and mouth. Perform a user seal check.

Eye/Face Protection: Put on safety glasses, goggles, or a face shield.[14]

Gloves: Don gloves, ensuring the cuffs of the gloves extend over the cuffs of the gown or

coveralls.[14]

Doffing (Taking Off) PPE Protocol

The principle of doffing is to remove PPE in a manner that the contaminated exterior does not

touch the wearer's skin or clean clothes.

Gloves: Remove the first glove by grasping the outside of the cuff and peeling it off, turning it

inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved

hand under the cuff of the remaining glove and peel it off, enclosing the first glove inside.

Dispose of both gloves in the appropriate waste container.[15]
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Gown/Coveralls: Unfasten the gown. Peel it away from the neck and shoulders, touching

only the inside of the gown. Turn the gown inside out as it is removed, fold or roll it into a

bundle, and dispose of it.[15]

Hand Hygiene: Perform hand hygiene.

Eye/Face Protection: Remove by handling the headband or earpieces. Place in a designated

container for decontamination or disposal.

N95 Respirator/Mask: Remove by grasping the straps and pulling them over the head

without touching the front of the respirator. Dispose of it in the designated waste container.

Final Hand Hygiene: Perform thorough hand hygiene.

Disposal Plan
Proper disposal of used PPE is essential to prevent the spread of potential pathogens.[16]

Routine Disposal (Non-Contaminated PPE)

For routine handling of healthy animals where no known infectious agents are present, PPE

can be disposed of as general solid waste.[16]

Place used PPE in a designated, lined waste bin.

Do not overfill the bin.

Securely tie the bag when full and dispose of it with regular trash.

Disposal of Contaminated PPE

PPE that is known or suspected to be contaminated with infectious agents must be treated as

biohazardous waste.[16][17]

Place contaminated PPE in designated biohazard bags or containers that are leak-proof and

clearly labeled with the universal biohazard symbol.[16][17]

Seal the bags or containers when they are no more than two-thirds full.
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Store the biohazardous waste in a secure, designated area away from general traffic.

Arrange for disposal by a licensed biohazardous waste management company in

accordance with all local, state, and federal regulations.

Visual Guides
Logical Workflow for PPE Selection```dot
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Initiate Task with Caprine Animals

Conduct Risk Assessment

Potential for Splash or Aerosol?

Known or Suspected Zoonotic Pathogen?

No
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Routine Handling (Low Risk)
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Gloves
Eye Protection
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Double Gloves

Proceed with Task
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Caption: Follow a strict sequence for donning and doffing PPE to prevent contamination.
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Disposal Decision Pathway for Used PPE

Used PPE

Known or Suspected
Contamination?

Treat as Biohazardous Waste

Yes

Dispose as General Waste

No

Place in Labeled,
Leak-Proof Biohazard Container

Place in Lined
General Waste Bin

Licensed Biohazardous
Waste Disposal Regular Trash Collection
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Caption: The disposal method for used PPE depends on the risk of contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.cdc.gov/niosh/veterinary/prevention/index.html
https://www.saraglove.com/blogs/news/polypropylene-vs-polyethylene-disposable-lab-coats
https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Body%20.pdf
https://www.gloves.com/blogs/resources/nitrile-vs-latex-gloves
https://shoppurposesupply.com/blogs/news/how-to-choose-the-right-gloves-nitrile-vs-latex-vs-vinyl-for-veterinary-and-medical-use
https://raxwellusa.com/blogs/news/nitrile-vs-latex-gloves-a-guide-to-making-the-right-choice
https://www.alphamedicalsolutions.com.au/alpha-medical-blog/nitrile-vs-latex-gloves-which-is-safer-for-medical-use/
https://www.dvm360.com/view/cdc-releases-nine-step-infection-control-plan-veterinarians
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=131880
https://ehs.vt.edu/programs/occupational-safety/occupational-safety-and-health-program-for-animal-handlers.html
https://ehs.vt.edu/programs/occupational-safety/occupational-safety-and-health-program-for-animal-handlers.html
https://www.bu.edu/research/ethics-compliance/safety/biological-safety/ibc/resources/biosafety-manual/appendix-m-procedures-for-working-in-an-absl2-facility-at-bu/
https://www.bu.edu/research/ethics-compliance/safety/biological-safety/ibc/resources/biosafety-manual/appendix-m-procedures-for-working-in-an-absl2-facility-at-bu/
https://policy.tennessee.edu/wp-content/uploads/LACU130-Use-of-Personal-Protective-Equipment-in-Animal-Facility-1394_0.pdf
https://www.ndsu.edu/agriculture/extension/publications/personal-protective-equipment-ppe-donning-and-doffing-guidelines-site-animal
https://www.ndsu.edu/agriculture/extension/publications/personal-protective-equipment-ppe-donning-and-doffing-guidelines-site-animal
https://www.osha.gov/sites/default/files/publications/OSHAquickfacts-lab-safety-working-with-small-animals.pdf
https://ors.od.nih.gov/sr/dohs/Documents/bsl-2-lab-safety-manual.pdf
https://www.benchchem.com/product/b555936#personal-protective-equipment-for-handling-caprine
https://www.benchchem.com/product/b555936#personal-protective-equipment-for-handling-caprine
https://www.benchchem.com/product/b555936#personal-protective-equipment-for-handling-caprine
https://www.benchchem.com/product/b555936#personal-protective-equipment-for-handling-caprine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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